Cas no 1510708-86-7 (1-(1-ethyl-1H-imidazol-5-yl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(1-ethyl-1H-imidazol-5-yl)-2,2-difluoroethan-1-ol
• CAS No: 1510708-86-7
• MF: C₇H₁₀F₂N₂O
• MW: 176.163908481598
• CID: 6032162
• PubChem ID: 80605693
• Update Time: 2025-06-13

1-(1-ethyl-1H-imidazol-5-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-imidazol-5-yl)-2,2-difluoroethan-1-ol
• 1510708-86-7
• EN300-1935715
• AKOS019172179

• Inchi： 1S/C7H10F2N2O/c1-2-11-4-10-3-5(11)6(12)7(8)9/h3-4,6-7,12H,2H2,1H3
• InChI Key： VJNCYWWXPOZJTM-UHFFFAOYSA-N
• SMILES： FC(C(C1=CN=CN1CC)O)F

Computed Properties

• Exact Mass: 176.07611927g/mol
• Monoisotopic Mass: 176.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(1-ethyl-1H-imidazol-5-yl)-2,2-difluoroethan-1-ol

Comprehensive Overview of 1-(1-ethyl-1H-imidazol-5-yl)-2,2-difluoroethan-1-ol (CAS No. 1510708-86-7): Properties, Applications, and Industry Insights

The compound 1-(1-ethyl-1H-imidazol-5-yl)-2,2-difluoroethan-1-ol (CAS No. 1510708-86-7) is a fluorinated imidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring an ethyl-substituted imidazole core and difluoroethanol moiety, this compound exhibits remarkable potential as a building block for drug discovery and specialty chemical synthesis. The presence of fluorine atoms enhances its metabolic stability and bioavailability, making it particularly valuable in modern medicinal chemistry.

Recent advancements in fluorine chemistry and heterocyclic compound synthesis have highlighted the importance of derivatives like 1-(1-ethyl-1H-imidazol-5-yl)-2,2-difluoroethan-1-ol. Researchers are increasingly exploring its applications in developing targeted therapies and enzyme inhibitors, especially in areas such as oncology and infectious diseases. The compound's hydrogen bond donor/acceptor capabilities, combined with its moderate lipophilicity, contribute to its versatility in molecular design.

From a synthetic chemistry perspective, CAS 1510708-86-7 represents an interesting case study in regioselective functionalization of imidazole rings. The 1-ethyl-1H-imidazol-5-yl group provides a stable platform for further derivatization, while the 2,2-difluoroethanol segment offers opportunities for creating novel bioisosteres in drug design. This dual functionality makes the compound particularly valuable for structure-activity relationship (SAR) studies.

The growing interest in fluorinated pharmaceuticals has positioned 1-(1-ethyl-1H-imidazol-5-yl)-2,2-difluoroethan-1-ol as a compound of significant commercial potential. Market analysis shows increasing demand for fluorine-containing intermediates, driven by the pharmaceutical industry's need for compounds that can improve drug potency and pharmacokinetic properties. This trend aligns with broader searches for "fluorine in drug design" and "imidazole derivatives in medicine," reflecting the compound's relevance to current research priorities.

Quality control and characterization of CAS 1510708-86-7 typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's stability profile under various conditions has been extensively studied, with particular attention to its hydrolytic stability and thermal decomposition characteristics. These properties are crucial for researchers evaluating its suitability for specific applications or formulation development.

Environmental and safety considerations for 1-(1-ethyl-1H-imidazol-5-yl)-2,2-difluoroethan-1-ol follow standard protocols for handling laboratory chemicals. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and engineering controls are recommended when working with this compound, in line with good laboratory practices. The growing emphasis on green chemistry principles has also prompted investigations into more sustainable synthesis routes for such fluorinated compounds.

Looking ahead, the scientific community anticipates expanded applications for 1510708-86-7 in material science and catalysis. The compound's unique electronic properties make it a candidate for developing new ligand systems in transition metal catalysis. Additionally, its potential use in creating ionic liquids with tailored properties is an area of active investigation, responding to industry needs for specialized solvents and electrolytes.

For researchers seeking high-purity 1-(1-ethyl-1H-imidazol-5-yl)-2,2-difluoroethan-1-ol, several specialized suppliers offer the compound with comprehensive certificates of analysis. The global market for such fine chemicals continues to grow, supported by increasing R&D expenditures in the pharmaceutical sector and the ongoing exploration of fluorine chemistry in academic institutions worldwide.